Cas no 101774-33-8 (3-chloroisoquinolin-4-ol)

3-Chloroisoquinolin-4-ol is a heterocyclic compound featuring a chlorinated isoquinoline scaffold with a hydroxyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The presence of both chlorine and hydroxyl groups enhances its reactivity, enabling selective functionalization for the development of biologically active molecules. Its stability under standard conditions ensures reliable handling in laboratory settings. The compound is particularly valuable in medicinal chemistry for constructing fused-ring systems or as a precursor for further derivatization. High purity grades are available to meet rigorous research requirements, supporting consistent performance in complex synthetic pathways.
3-chloroisoquinolin-4-ol structure
3-chloroisoquinolin-4-ol structure
Product Name:3-chloroisoquinolin-4-ol
CAS No:101774-33-8
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD11846288
CID:1130567
PubChem ID:53418771
Update Time:2025-05-27

3-chloroisoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 3-chloroisoquinolin-4-ol
    • 3-Chloro-4-isoquinolinol
    • 4-Isoquinolinol, 3-chloro-
    • 3-CHLORO-4-HYDROXYISOQUINOLINE
    • MFCD11846288
    • CL1036
    • BS-19119
    • DB-357049
    • 101774-33-8
    • CS-0200037
    • DTXSID30697447
    • A925668
    • BEA77433
    • MDL: MFCD11846288
    • Inchi: 1S/C9H6ClNO/c10-9-8(12)7-4-2-1-3-6(7)5-11-9/h1-5,12H
    • InChI Key: HLMAYSDUIAOBQE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C2C=CC=CC=2C=N1)O

Computed Properties

  • Exact Mass: 179.0137915g/mol
  • Monoisotopic Mass: 179.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 168.5-169.5 °C (decomposition)
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),

3-chloroisoquinolin-4-ol Security Information

3-chloroisoquinolin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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$611 2023-01-08
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$ 50.00 2022-06-06
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$ 160.00 2022-06-06
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$ 250.00 2022-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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Chemenu
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Alichem
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
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